2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide

• IUPAC Name: 2-(6-chloro-4-methyl-2-oxochromen-7-yl)oxy-N,N-diethylacetamide
• InChI: InChI=1S/C16H18ClNO4/c1-4-18(5-2)15(19)9-21-14-8-13-11(7-12(14)17)10(3)6-16(20)22-13/h6-8H,4-5,9H2,1-3H3
• InChI Key: HKVHUUGKQJZQSU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)COC1=C(C=C2C(=CC(=O)OC2=C1)C)Cl
• Molecular Formula: C16H18ClNO4
• Molecular Weight: 323.77 g/mol

Description

2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide, also known as CDMCA, is a synthetic compound that has been widely used in scientific research. This compound has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and its potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide is not fully understood. However, it has been proposed that 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide may act by inhibiting the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses. 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects:
2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide has been shown to possess a range of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as IL-1β and TNF-α, in LPS-stimulated macrophages. 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide has also been found to decrease the levels of malondialdehyde (MDA), a marker of oxidative stress, in the brain tissue of rats subjected to cerebral ischemia/reperfusion injury.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide in laboratory experiments include its high purity, stability, and low toxicity. However, one of the limitations of using 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide. One possible direction is to investigate the potential of 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide as a therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to explore the neuroprotective effects of 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, further studies are needed to elucidate the exact mechanism of action of 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide and its potential interactions with other drugs.

Synthesis Methods

The synthesis of 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide involves the reaction of 6-chloro-4-methyl-2-oxo-2H-chromene-7-carboxylic acid with N,N-diethylacetamide in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The reaction produces 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide as a white solid with a yield of around 60%.

Scientific Research Applications

2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties. 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N,N-diethylacetamide has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.